Cas no 894769-76-7 (894769-76-7)

• Product name: 894769-76-7
• CAS No: 894769-76-7
• MF: C₁₈H₂₇FN₂O₂
• MW: 322.417588472366
• CID: 5574685

894769-76-7 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-(4-fluorobenzyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-[(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• 894769-76-7

• Inchi： 1S/C18H27FN2O2/c1-17(2,3)23-16(22)21-10-8-18(13-20,9-11-21)12-14-4-6-15(19)7-5-14/h4-7H,8-13,20H2,1-3H3
• InChI Key： QMZCKURPFXLGRL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(CC2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 322.206
• Monoisotopic Mass: 322.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on 894769-76-7

Advanced Insights into Compound CAS No. 894769-76-7: A Comprehensive Overview

The compound with the identifier CAS No. 894769-76-7 has emerged as a promising entity in the field of biosciences, particularly in drug discovery and development. This unique chemical structure holds significant potential due to its distinct properties, which have been explored in various biomedical research contexts.

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In the realm of pharmacology, CAS No. 894769-76-7 has demonstrated efficacy in preclinical models, particularly in relation to cancer research. Its potential as an anticancer agent has been extensively studied, with findings suggesting its ability to target specific oncogenic pathways, offering a novel approach to therapeutic intervention.

The compound's chemical composition and structural uniqueness have made it a subject of interest in sustainable drug development. Researchers are exploring its scalability and cost-effectiveness for large-scale production, which could significantly impact global healthcare accessibility.

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